Cas no 1261919-46-3 (2-Chloro-5-(4-methoxyphenyl)phenol)

• Product Name: 2-Chloro-5-(4-methoxyphenyl)phenol
• CAS No: 1261919-46-3
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18315487
• CID: 2621875
• PubChem ID: 53221226
• Update Time: 2025-07-17

2-Chloro-5-(4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315487
• 1261919-46-3
• 2-Chloro-5-(4-methoxyphenyl)phenol, 95%
• DEA68087
• DTXSID10685887
• AKOS017557002
• 2-CHLORO-5-(4-METHOXYPHENYL)PHENOL
• 4-Chloro-4'-methoxy[1,1'-biphenyl]-3-ol
• 2-Chloro-5-(4-methoxyphenyl)phenol

• MDL： MFCD18315487
• Inchi： 1S/C13H11ClO2/c1-16-11-5-2-9(3-6-11)10-4-7-12(14)13(15)8-10/h2-8,15H,1H3
• InChI Key： JSZRLQUVMXWCPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-5-(4-methoxyphenyl)phenol

Professional Introduction to 2-Chloro-5-(4-methoxyphenyl)phenol (CAS No: 1261919-46-3)

2-Chloro-5-(4-methoxyphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261919-46-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Chloro-5-(4-methoxyphenyl)phenol consists of a chloro-substituted benzene ring fused with a methoxyphenyl group at the 4-position. This arrangement imparts distinct reactivity and interaction potential with biological targets, making it a compound of interest in medicinal chemistry. The presence of both chloro and methoxy functional groups enhances its versatility, allowing for further derivatization and modification to tailor its pharmacological profile.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Studies have highlighted the potential of such derivatives in modulating various enzymatic pathways and cellular processes. The chloro and methoxy substituents in 2-Chloro-5-(4-methoxyphenyl)phenol contribute to its ability to engage with different biochemical targets, including kinases, transcription factors, and metabolic enzymes. This has spurred research into its applications in developing novel therapeutic agents.

One of the most compelling areas of research involving 2-Chloro-5-(4-methoxyphenyl)phenol is its role as a precursor in synthesizing bioactive molecules. Researchers have leveraged its structural framework to develop compounds with anti-inflammatory, antioxidant, and anticancer properties. The chloro group, in particular, serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This flexibility has been exploited to create libraries of derivatives for high-throughput screening (HTS) campaigns.

The methoxyphenyl moiety adds another layer of complexity to the compound's behavior. This aromatic ring system can participate in π-stacking interactions and hydrophobic effects, influencing both the solubility and binding affinity of derived molecules. Such characteristics are particularly valuable in designing small molecules that can effectively interact with biological membranes or intracellular receptors. Recent computational studies have predicted that derivatives of 2-Chloro-5-(4-methoxyphenyl)phenol may exhibit potent activity against targets involved in neurodegenerative diseases.

In the context of drug discovery, the synthesis of 2-Chloro-5-(4-methoxyphenyl)phenol has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in multi-kilogram quantities, facilitating its use in industrial applications. Advances in green chemistry have also been applied to reduce the environmental impact of its synthesis, emphasizing solvent recovery and catalytic processes that minimize waste.

The pharmacological evaluation of compounds derived from 2-Chloro-5-(4-methoxyphenyl)phenol has revealed several promising candidates. Preclinical studies have demonstrated that certain derivatives exhibit significant inhibitory effects on inflammatory pathways without compromising liver function. This aligns with the broader goal of developing treatments that address chronic inflammatory conditions while maintaining safety profiles comparable to existing therapeutics.

The future direction of research on 2-Chloro-5-(4-methoxyphenyl)phenol is likely to focus on expanding its utility across multiple therapeutic areas. Investigators are exploring its potential in antimicrobial applications, where phenolic derivatives have shown promise against resistant bacterial strains. Additionally, the compound's structural motifs may inspire new strategies for addressing metabolic disorders by modulating key enzymes involved in glucose and lipid metabolism.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying novel derivatives of interest. Machine learning models have been trained on large datasets containing structural and activity information to predict which modifications to 2-Chloro-5-(4-methoxyphenyl)phenol could yield compounds with enhanced efficacy or selectivity. These computational tools are complementing traditional experimental approaches by providing rapid screening capabilities.

In conclusion, 2-Chloro-5-(4-methoxyphenyl)phenol (CAS No: 1261919-46-3) represents a versatile scaffold with significant potential in pharmaceutical innovation. Its unique structural features enable diverse modifications, leading to bioactive molecules with applications spanning multiple diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an important role in shaping the future of medicine.